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Compound of Interest

Compound Name: Metopimazine-d6

Cat. No.: B565046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on Metopimazine-d6 (CAS number:

1215315-86-8), a deuterated analog of the antiemetic drug Metopimazine. This document is

intended to serve as a comprehensive resource for researchers, scientists, and drug

development professionals utilizing Metopimazine-d6 in their studies. Metopimazine-d6 is

primarily used as an internal standard in analytical and pharmacokinetic research, enhancing

the accuracy of mass spectrometry and liquid chromatography methods for the precise

quantification of Metopimazine in biological samples.[1]

Core Compound Information
Metopimazine-d6 is a stable isotope-labeled version of Metopimazine, where six hydrogen

atoms have been replaced by deuterium. This isotopic labeling provides a distinct mass

difference, crucial for its application as an internal standard in quantitative bioanalysis, without

significantly altering its chemical properties.[2]

Quantitative Data Summary
The following table summarizes the key quantitative data for Metopimazine-d6. It should be

noted that specific values for purity and isotopic enrichment are lot-dependent and should be

confirmed with the Certificate of Analysis (CoA) provided by the supplier.
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Parameter Value Source

CAS Number 1215315-86-8 [3]

Molecular Formula C₂₂H₂₁D₆N₃O₃S₂

Molecular Weight 451.63 g/mol

Appearance Pale Yellow Solid

Storage Conditions 2-8°C Refrigerator

Solubility Soluble in Methanol

Isotopic Purity
Typically >98% (Lot specific,

refer to CoA)

Chemical Purity
Typically >98% (Lot specific,

refer to CoA)

Pharmacology of the Parent Compound:
Metopimazine
Metopimazine is a phenothiazine derivative that functions as a potent and selective dopamine

D2 and D3 receptor antagonist. Its antiemetic properties are primarily attributed to the blockade

of these receptors in the chemoreceptor trigger zone (CTZ) of the brain's medulla oblongata.

By inhibiting dopamine signaling in this area, Metopimazine effectively suppresses nausea and

vomiting. Additionally, Metopimazine exhibits some affinity for serotonin (5-HT3) and histamine

(H1) receptors, which may contribute to its overall antiemetic efficacy.

Signaling Pathway of Metopimazine's Mechanism of
Action
The primary mechanism of action of Metopimazine involves the antagonism of dopamine D2

receptors, which are G protein-coupled receptors (GPCRs). The diagram below illustrates the

simplified signaling pathway affected by Metopimazine.
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Metopimazine antagonizes the dopamine D2 receptor.

Experimental Protocols
Metopimazine-d6 is ideally used as an internal standard for the quantification of Metopimazine

in biological matrices such as plasma or serum by liquid chromatography-tandem mass

spectrometry (LC-MS/MS). Below is a representative experimental protocol synthesized from

established methods for similar analytes.

Representative Bioanalytical Method for Metopimazine
in Human Plasma using LC-MS/MS
This protocol is a generalized example and should be optimized and validated for specific

laboratory conditions.

1. Preparation of Stock and Working Solutions:

Metopimazine Stock Solution (1 mg/mL): Accurately weigh and dissolve Metopimazine in

methanol.

Metopimazine-d6 Internal Standard (IS) Stock Solution (1 mg/mL): Accurately weigh and

dissolve Metopimazine-d6 in methanol.

Working Solutions: Prepare serial dilutions of the Metopimazine stock solution in

methanol:water (1:1, v/v) to create calibration standards and quality control (QC) samples.

Prepare a working solution of Metopimazine-d6 in the same diluent.
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2. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the

Metopimazine-d6 working solution.

Vortex for 10 seconds.

Add 300 µL of acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 10,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

3. LC-MS/MS Conditions:

LC System: A high-performance liquid chromatography system.

Column: A suitable reversed-phase column (e.g., C18, 50 x 2.1 mm, 3.5 µm).

Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in

acetonitrile.

Flow Rate: 0.4 mL/min.

Injection Volume: 10 µL.

Mass Spectrometer: A triple quadrupole mass spectrometer with an electrospray ionization

(ESI) source in positive ion mode.

Detection: Multiple Reaction Monitoring (MRM).

Metopimazine Transition:m/z 446.2 → [specific product ion]
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Metopimazine-d6 Transition:m/z 452.2 → [specific product ion] (Note: The specific

product ions need to be determined through compound tuning on the mass spectrometer.)

Experimental Workflow Diagram
The following diagram illustrates the typical workflow for a bioanalytical experiment using

Metopimazine-d6 as an internal standard.
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A typical bioanalytical workflow for Metopimazine quantification.
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Conclusion
Metopimazine-d6 is an essential tool for researchers requiring accurate and precise

quantification of Metopimazine in biological matrices. Its use as an internal standard is a well-

established practice in bioanalytical method development. This technical guide provides a

foundational understanding of its properties, the pharmacology of its parent compound, and a

representative experimental protocol to aid in the design and execution of robust scientific

studies. For specific applications, further optimization and validation of the provided methods

are recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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